N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide

• Molecular Formula: C17H18BrN3O2S
• Molecular Weight: 408.3 g/mol
• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide
• InChI: InChI=1S/C17H18BrN3O2S/c1-2-3-9-23-14-6-4-5-12(10-14)16(22)21-17(24)20-15-8-7-13(18)11-19-15/h4-8,10-11H,2-3,9H2,1H3,(H2,19,20,21,22,24)
• InChI Key: NTQDSAVNPVUHJW-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Br

Description

N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound is also known as BPTB and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide involves the inhibition of the activity of the enzyme, heat shock protein 90 (Hsp90). Hsp90 is an important molecular chaperone that plays a critical role in the folding and stabilization of various proteins, including oncogenic proteins. Inhibition of Hsp90 activity leads to the degradation of these proteins, resulting in the inhibition of tumor growth and viral replication.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and decrease the expression of various oncogenic proteins. BPTB has also been found to inhibit the replication of various viruses, including human cytomegalovirus and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide in lab experiments is its specificity towards the inhibition of Hsp90 activity. This makes it a useful tool for studying the biological functions of Hsp90 and its role in various diseases. However, one of the limitations of using BPTB is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy in in vivo studies.

Future Directions

There are several future directions for the research on N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide. One of the potential applications of BPTB is its use as a therapeutic agent for the treatment of cancer and viral infections. Further research is needed to determine the efficacy and safety of this compound in preclinical and clinical studies. Additionally, the development of more potent and selective inhibitors of Hsp90 activity can lead to the identification of new targets for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide involves the reaction of 2-amino-5-bromopyridine with carbon disulfide, followed by the reaction of the resulting product with 3-butoxybenzoyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-[(5-bromopyridin-2-yl)carbamothioyl]-3-butoxybenzamide has been extensively studied for its potential pharmacological applications. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. BPTB has also been studied for its potential use as a therapeutic agent for various diseases, including cancer and viral infections.